Dimethyl 2-(2-bromophenoxy)benzene-1,4-dicarboxylate

• CAS No.: 825650-06-4
• Molecular Formula: C16H13BrO5
• Molecular Weight: 365.17 g/mol
• IUPAC Name: dimethyl 2-(2-bromophenoxy)benzene-1,4-dicarboxylate
• InChI: InChI=1S/C16H13BrO5/c1-20-15(18)10-7-8-11(16(19)21-2)14(9-10)22-13-6-4-3-5-12(13)17/h3-9H,1-2H3
• InChI Key: XURFQLOMVOWLKL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C(=O)OC)OC2=CC=CC=C2Br

Description

Dimethyl 2-(2-bromophenoxy)benzene-1,4-dicarboxylate is a useful research compound. Its molecular formula is C16H13BrO5 and its molecular weight is 365.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-fluoro-terephthalic acid dimethyl ester 2j (10 g, 47.1 mmol), 2-bromophenol 1j (6.0 mL, 51.8 mmol) and potassium carbonate (7.16 g, 51.8 mmol) in N,N-dimethylformamide (100 mL) was heated at 100° C. for 36 h. The mixture was allowed to cool to rt, then poured into cold dilute hydrochloric acid (0.5 N, 350 mL). The product was extracted into EtOAc, washed with water (4×) and brine (1×) and dried over magnesium sulfate. The solvent was evaporated in vacuo, and the residue was purified by flash chromatography on silica gel using dichloromethane as the eluant. The crude product was isolated (10.5 g) and used without further purification in the subsequent reaction. MS: m/z 365 (MH+).